2-Chloro-N-[2-(1-cyclopentylpyrazol-3-yl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(1-cyclopentylpyrazol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C12H18ClN3O/c13-9-12(17)14-7-5-10-6-8-16(15-10)11-3-1-2-4-11/h6,8,11H,1-5,7,9H2,(H,14,17)
• InChI Key: GXDKHOSGDVSLCK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C=CC(=N2)CCNC(=O)CCl
• Molecular Formula: C12H18ClN3O
• Molecular Weight: 255.74 g/mol

Description

2-Chloro-N-[2-(1-cyclopentylpyrazol-3-yl)ethyl]acetamide, also known as CP-47,497, is a synthetic cannabinoid that was first synthesized in 1995. It is a potent agonist of the cannabinoid receptors CB1 and CB2 and has been extensively studied for its potential use in scientific research.

Mechanism of Action

2-Chloro-N-[2-(1-cyclopentylpyrazol-3-yl)ethyl]acetamide acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. These receptors are found throughout the body and are involved in various physiological processes such as pain sensation, appetite regulation, and immune function. 2-Chloro-N-[2-(1-cyclopentylpyrazol-3-yl)ethyl]acetamide binds to these receptors and activates them, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects
2-Chloro-N-[2-(1-cyclopentylpyrazol-3-yl)ethyl]acetamide has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, and hypothermia. It has also been shown to modulate the release of various neurotransmitters such as dopamine, serotonin, and glutamate, which are involved in the regulation of mood, cognition, and behavior.

Advantages and Limitations for Lab Experiments

2-Chloro-N-[2-(1-cyclopentylpyrazol-3-yl)ethyl]acetamide has several advantages for use in laboratory experiments, including its high potency and selectivity for the CB1 and CB2 receptors. However, its use is also limited by its potential for abuse and dependence, as well as its potential for producing adverse effects such as tachycardia and hypertension.

Future Directions

There are several future directions for research involving 2-Chloro-N-[2-(1-cyclopentylpyrazol-3-yl)ethyl]acetamide, including the development of novel cannabinoid-based therapies for various medical conditions. Additionally, further research is needed to better understand the mechanisms underlying the biochemical and physiological effects of 2-Chloro-N-[2-(1-cyclopentylpyrazol-3-yl)ethyl]acetamide and other synthetic cannabinoids, as well as their potential for producing adverse effects and long-term health consequences.

Synthesis Methods

The synthesis of 2-Chloro-N-[2-(1-cyclopentylpyrazol-3-yl)ethyl]acetamide involves the reaction of 1-cyclopentylpyrazole with 2-chloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-Chloro-N-[2-(1-cyclopentylpyrazol-3-yl)ethyl]acetamide has been used in scientific research to study the endocannabinoid system and its role in various physiological processes such as pain sensation, appetite regulation, and immune function. It has also been used to investigate the potential therapeutic effects of cannabinoids for various medical conditions such as multiple sclerosis, cancer, and epilepsy.